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Compound of Interest

Compound Name: Celangulatin C

Cat. No.: B12390426 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Celangulatin C is a sesquiterpene polyol ester isolated from the root bark of Celastrus

angulatus. Sesquiterpenoids derived from Celastrus species have garnered significant interest

due to their diverse biological activities, including insecticidal, antitumor, anti-HIV, and

immunosuppressive properties.[1][2] This document provides a detailed protocol for the

extraction and purification of Celangulatin C, intended for researchers in natural product

chemistry, pharmacology, and drug development. The methodologies outlined are based on

established procedures for the isolation of sesquiterpene polyol esters from Celastrus

angulatus.

Data Presentation
While specific quantitative yields for Celangulatin C are not extensively reported in publicly

available literature, the following table summarizes typical extraction and fractionation

parameters used for isolating sesquiterpenoids from Celastrus angulatus root bark, which can

be adapted for the targeted extraction of Celangulatin C.
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Parameter Value/Range Notes

Starting Material
Air-dried, powdered root bark

of Celastrus angulatus

Grinding increases surface

area for efficient extraction.

Initial Extraction Solvent Methanol (MeOH)

Methanol is effective for

extracting polar to semi-polar

compounds like sesquiterpene

polyol esters.[1]

Extraction Method
Maceration or Soxhlet

extraction

Repeated extractions ensure a

higher yield.

Primary Fractionation
Macroporous resin column

chromatography

Used for initial cleanup and

separation of crude extract.[1]

Secondary Purification

Reversed-phase high-

performance liquid

chromatography (RP-HPLC)

Provides high-resolution

separation to isolate individual

compounds.[1]

Purity Assessment

High-performance liquid

chromatography (HPLC), Mass

Spectrometry (MS), Nuclear

Magnetic Resonance (NMR)

Used to confirm the identity

and purity of the final

compound.[1]

Experimental Protocols
1. Preparation of Plant Material:

Collect fresh root bark from Celastrus angulatus.

Wash the root bark thoroughly with distilled water to remove any soil and debris.

Air-dry the root bark in a well-ventilated area, preferably in the shade, until it is brittle.

Grind the dried root bark into a coarse powder using a mechanical grinder.

2. Extraction of Crude Extract:

The powdered root bark of C. angulatus is extracted with methanol (MeOH).[1]
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The methanolic extract is then concentrated under reduced pressure to yield a crude extract.

3. Fractionation and Purification:

Macroporous Resin Column Chromatography:

The crude extract is subjected to column chromatography over a macroporous resin.[1]

Elution is performed with a gradient of ethanol in water (e.g., 30%, 60%, 95% ethanol).

Fractions are collected and monitored by thin-layer chromatography (TLC) or HPLC.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

Fractions enriched with the target compound are further purified by RP-HPLC.[1]

A C18 column is typically used with a mobile phase gradient of methanol and water.

The eluate is monitored with a UV detector, and peaks corresponding to Celangulatin C
are collected.

4. Structure Elucidation:

The purified compound's structure is confirmed using spectroscopic methods, including:

Mass Spectrometry (MS): To determine the molecular weight.

Nuclear Magnetic Resonance (NMR): 1H, 13C, and 2D NMR experiments (COSY, HMQC,

HMBC) to elucidate the chemical structure.

Mandatory Visualizations
Experimental Workflow for Celangulatin C Extraction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Celastrus angulatus
Root Bark

Grinding

Powdered Root Bark

Methanol Extraction

Crude Methanolic Extract

Concentration
(Reduced Pressure)

Crude Residue

Macroporous Resin
Column Chromatography

Enriched Fractions

RP-HPLC Purification

Pure Celangulatin C

Structure Elucidation
(MS, NMR)

Click to download full resolution via product page

Caption: A schematic overview of the extraction and purification process for Celangulatin C.
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Potential Signaling Pathways of Sesquiterpenoids from Celastrus angulatus

While the specific signaling pathway of Celangulatin C is not well-documented, related

compounds from Celastrus species have shown cytotoxic activities. The diagram below

illustrates a generalized signaling pathway that could be investigated for Celangulatin C's

mechanism of action, based on the activities of other natural products. For instance,

Celangulin, another compound from C. angulatus, is known to activate calcium channels.[3]
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Caption: A hypothetical signaling pathway for the biological activity of Celangulatin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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